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Compound of Interest

Compound Name: Dihydronootkatone

Cat. No.: B12773269 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds is paramount. This document provides essential safety

and logistical information for the proper disposal of dihydronootkatone, a sesquiterpenoid

ketone used in flavor and fragrance applications. Adherence to these procedures is critical to

maintaining a safe laboratory environment and ensuring regulatory compliance.

Immediate Safety and Handling Precautions
Dihydronootkatone is classified as acutely toxic and is fatal if swallowed.[1] Always consult

the Safety Data Sheet (SDS) before handling. Key safety precautions include:

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and eye

protection.[1]

Ventilation: Ensure good ventilation in the work area.[1]

Hygiene: Do not eat, drink, or smoke when using this product. Wash hands thoroughly after

handling.[1]

Spill Response: In case of a spill, ventilate the area and take up the liquid spill into an

absorbent material. Dispose of the absorbent material at an authorized site.[1]
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The primary directive for the disposal of dihydronootkatone is to avoid release into the

environment and to dispose of the waste at an approved waste disposal plant.[1]

Step-by-Step Disposal Guidance:

Waste Collection:

Collect waste dihydronootkatone and any contaminated materials (e.g., absorbent pads,

gloves, empty containers) in a designated, properly labeled, and sealed waste container.

The container must be compatible with the chemical properties of dihydronootkatone.

Labeling:

Clearly label the waste container with the name "Dihydronootkatone Waste" and

appropriate hazard symbols (e.g., GHS pictogram for acute toxicity).

Storage:

Store the sealed waste container in a designated, secure, and well-ventilated waste

accumulation area, away from incompatible materials. The substance should be stored

locked up.[1]

Professional Disposal:

Arrange for the disposal of the waste through a licensed and qualified hazardous waste

disposal contractor.

Provide the contractor with the Safety Data Sheet for dihydronootkatone to ensure they

have all necessary information for safe handling and disposal.

Follow all local, state, and federal regulations for hazardous waste disposal.

Do NOT:

Pour dihydronootkatone down the drain.

Dispose of dihydronootkatone in regular trash.
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Incinerate without consulting a professional, as this may lead to the release of harmful

substances unless performed in a specialized facility.

Chemical and Physical Properties
The following table summarizes key quantitative data for dihydronootkatone, which is

essential for safe handling and disposal decisions.

Property Value

CAS Number 20489-53-6[2][3][4]

Molecular Formula C15H24O[2][5]

Molecular Weight 220.35 g/mol [5]

Appearance Colorless to slightly yellow liquid[4][6]

Flash Point > 100 °C (> 212 °F)[4][6][7]

Specific Gravity 0.975 to 0.988 @ 20 °C[6][7]

Water Solubility 3.456 mg/L @ 25 °C (estimated)[6]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

dihydronootkatone.
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Dihydronootkatone Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. synerzine.com [synerzine.com]

2. scent.vn [scent.vn]

3. Dihydronootkatone | C15H24O | CID 71587038 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. natara-global.com [natara-global.com]

5. 1,10-Dihydro nootkatone | C15H24O | CID 6427078 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. dihydronootkatone, 20489-53-6 [thegoodscentscompany.com]

7. dihydronootkatone, 20489-53-6 [perflavory.com]

To cite this document: BenchChem. [Proper Disposal of Dihydronootkatone: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12773269#dihydronootkatone-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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